![molecular formula C19H21NO3 B270580 1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine](/img/structure/B270580.png)
1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine
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Overview
Description
1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine (DMBT) is a chemical compound that belongs to the class of benzazepine derivatives. It has been the subject of scientific research due to its potential therapeutic applications in various diseases.
Mechanism of Action
The exact mechanism of action of 1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine is not fully understood. However, it has been suggested that it may act by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. It may also interact with ion channels and receptors involved in pain perception and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models of inflammation. It has also been shown to reduce pain sensitivity and increase pain threshold in animal models of pain. In addition, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine has several advantages for lab experiments. It is relatively easy to synthesize, and its chemical structure is well-characterized. It has also been shown to exhibit consistent effects in animal models, making it a reliable tool for research. However, there are also some limitations to its use. It has low water solubility, which can make it difficult to administer in certain experiments. In addition, its effects may vary depending on the dose and route of administration.
Future Directions
There are several future directions for research on 1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. It has also been suggested that it may have potential as an antidepressant or antipsychotic agent. Further studies are needed to elucidate its mechanism of action and to investigate its potential therapeutic applications in these and other diseases.
Synthesis Methods
1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine can be synthesized using various methods. One of the most common methods involves the reaction of 3,4-dimethoxybenzoyl chloride with 2,3,4,5-tetrahydro-1H-1-benzazepine in the presence of a base such as sodium hydroxide. The reaction mixture is stirred at room temperature for a few hours, and the resulting product is purified by column chromatography.
Scientific Research Applications
1-(3,4-dimethoxybenzoyl)-2,3,4,5-tetrahydro-1H-1-benzazepine has been the subject of scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.
properties
Molecular Formula |
C19H21NO3 |
---|---|
Molecular Weight |
311.4 g/mol |
IUPAC Name |
(3,4-dimethoxyphenyl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone |
InChI |
InChI=1S/C19H21NO3/c1-22-17-11-10-15(13-18(17)23-2)19(21)20-12-6-5-8-14-7-3-4-9-16(14)20/h3-4,7,9-11,13H,5-6,8,12H2,1-2H3 |
InChI Key |
IIHHDMRKBUUILK-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCCCC3=CC=CC=C32)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCCCC3=CC=CC=C32)OC |
Origin of Product |
United States |
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